1-(3-(4-Methoxypiperidin-1-yl)azetidin-1-yl)-3-(4-(methylthio)phenyl)propan-1-one

• IUPAC Name: 1-[3-(4-methoxypiperidin-1-yl)azetidin-1-yl]-3-(4-methylsulfanylphenyl)propan-1-one
• InChI: InChI=1S/C19H28N2O2S/c1-23-17-9-11-20(12-10-17)16-13-21(14-16)19(22)8-5-15-3-6-18(24-2)7-4-15/h3-4,6-7,16-17H,5,8-14H2,1-2H3
• InChI Key: IAHCIJZUXYTPQK-UHFFFAOYSA-N
• Canonical SMILES: COC1CCN(CC1)C2CN(C2)C(=O)CCC3=CC=C(C=C3)SC
• Molecular Formula: C19H28N2O2S
• Molecular Weight: 348.5 g/mol

Description

1-(3-(4-Methoxypiperidin-1-yl)azetidin-1-yl)-3-(4-(methylthio)phenyl)propan-1-one is a useful research compound. Its molecular formula is C19H28N2O2S and its molecular weight is 348.51. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

Research has demonstrated that azetidin-2-one derivatives exhibit significant antimicrobial activity. For instance, a series of 3-chloro-4-(3-methoxy-4-acetyloxyphenyl)-1-[3-oxo-3-(phenylamino)propanamido] azetidin-2-ones were synthesized and shown potent activity against Bacillus anthracis, Staphylococcus aureus, and Candida albicans, indicating a promising direction for the development of new antimicrobial agents (Halve, Bhadauria, & Dubey, 2007).

Anticancer Properties

The potential anticancer activity of azetidin-2-one derivatives has been a subject of interest. For example, one study showed that certain azetidin-2-one derivatives displayed potent antiproliferative activity, including against MCF-7 breast cancer cells, indicating their possible use as tubulin-targeting antitumor agents (Greene et al., 2016).

Role in Enzyme Inhibition

Beta-lactam derivatives, including azetidin-2-ones, have been explored for their potential as enzyme inhibitors. Although one study found no remarkable inhibitory activity, the research provides valuable insights into the structure and properties of these compounds, suggesting the possibility of future applications in this area (Venz & Otto, 2001).

Novel Therapeutic Strategies

In the search for novel therapeutic agents, the synthesis and evaluation of azetidinone derivatives continue to be of interest. A study focusing on the synthesis and antimicrobial screening of novel azetidinone derivatives incorporating thiazole ring revealed their significant antibacterial and antifungal activity, highlighting the therapeutic potential of these compounds (Desai, Rajpara, & Joshi, 2013).